Methyl 4-(2-aminophenoxy)benzoate

• IUPAC Name: methyl 4-(2-aminophenoxy)benzoate
• InChI: InChI=1S/C14H13NO3/c1-17-14(16)10-6-8-11(9-7-10)18-13-5-3-2-4-12(13)15/h2-9H,15H2,1H3
• InChI Key: WUELUEATXCULFK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2N
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID501299168
• Molecular Weight: 243.26 g/mol
• CAS RN: 113187-84-1

Description

“Methyl 4-(2-aminophenoxy)benzoate” is a chemical compound with the molecular formula C14H13NO3. It has a molecular weight of 243.26. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H13NO3/c1-17-14(16)10-6-8-11(9-7-10)18-13-5-3-2-4-12(13)15/h2-9H,15H2,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. The compound has a melting point range of 75 - 78 degrees Celsius.

Scientific Research Applications

1. Synthesis and Characterization in Material Science

Methyl 4-(2-aminophenoxy)benzoate derivatives have been synthesized and characterized, indicating their potential in material sciences. For instance, diorganotin(IV) complexes of methyl 2-{4-hydroxy-3-[(2-hydroxy-phenylimino)-methyl]-phenylazo}-benzoate (H2L) have been obtained and analyzed using various spectroscopic methods, revealing intricate details about their molecular structures, such as a distorted octahedral geometry around a tin atom in solid state and a trigonal bipyramidal geometry surrounding the tin atom in some complexes (Basu, Masharing, & Das, 2012).

2. Photopolymerization and Photophysical Properties

The compound has been studied for its potential in photopolymerization processes. A study on alkoxyamine bearing a chromophore group linked to the aminoxyl function demonstrated its decomposition under UV irradiation to generate corresponding radicals, a significant finding for the field of photopolymerization (Guillaneuf et al., 2010). Furthermore, S, N, and Se-modified methyl salicylate derivatives related to this compound have been synthesized, and their photophysical properties examined, revealing insights into the effect of substituent moieties on the photophysical properties of these compounds (Yoon et al., 2019).

3. Potential Precursor for Schiff Base Derivatives

Methyl 4-(4-aminostyryl) benzoate, a derivative, was characterized as a potential precursor in the synthesis of Schiff base derivatives, suggesting its role in synthesizing materials with potential applications in various fields (Mohamad, Hassan, & Yusoff, 2017).

4. Studies in Liquid Crystal Behavior

Compounds related to this compound have been analyzed for their mesophase behavior in liquid crystals, providing valuable data for the development of materials with specific liquid crystal properties (Naoum, Fahmi, Ahmed, & Saad, 2015).

5. Studies in Molecular Polarizability and Phase Transitions

Research has been conducted on the molecular polarizability and phase transition studies in liquid crystalline mixtures, including compounds related to this compound, which is crucial for understanding the material's properties under different conditions (Shahina, Fakruddin, Subhan, & Rangappa, 2016).

Safety and Hazards

The compound has been classified as potentially harmful if swallowed, inhaled, or in contact with skin. Therefore, it’s recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and wash hands and other exposed skin thoroughly after handling.